3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C21H22N2O6S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-[2-(2-ethyl-3,5-dioxo-1,4-benzoxazepin-4-yl)acetyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H22N2O6S/c1-4-18-21(26)23(20(25)16-10-5-6-11-19(16)29-18)13-17(24)14-8-7-9-15(12-14)30(27,28)22(2)3/h5-12,18H,4,13H2,1-3H3
• InChI Key: IRWKGJXBSKZILV-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=CC(=CC=C3)S(=O)(=O)N(C)C

Description

3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide is a complex organic compound with potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. This compound features a benzoxazepine core, which is known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide typically involves multi-step organic reactions. The key steps include the formation of the benzoxazepine ring and subsequent functionalization to introduce the acetyl and sulfonamide groups. Common reagents used in these reactions include acetic anhydride, dimethylamine, and various catalysts to facilitate the ring closure and functional group transformations.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: The sulfonamide and acetyl groups can be substituted with other functional groups to create derivatives with unique properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used For example, oxidation might yield sulfone derivatives, while reduction could produce amine derivatives

Scientific Research Applications

3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Its potential biological activities make it a candidate for drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents.

Medicine: The compound’s unique structure allows it to interact with various biological targets, making it a potential lead compound for the development of new therapeutics.

Industry: It can be used in the development of advanced materials, such as polymers and coatings, due to its chemical stability and functional versatility.

Mechanism of Action

The mechanism of action of 3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide involves its interaction with specific molecular targets in biological systems. The benzoxazepine core can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the compound’s structural modifications.

Comparison with Similar Compounds

Similar Compounds

Benzoxazepine Derivatives: Compounds with similar benzoxazepine cores, such as certain antidepressants and antipsychotics, share structural similarities but differ in their functional groups and biological activities.

Sulfonamide Derivatives: Other sulfonamide-containing compounds, like sulfa drugs, exhibit antimicrobial properties but have different core structures and mechanisms of action.

Uniqueness

What sets 3-[(2-ethyl-3,5-dioxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)acetyl]-N,N-dimethylbenzenesulfonamide apart is its unique combination of a benzoxazepine core with acetyl and sulfonamide functional groups. This combination provides a distinct set of chemical and biological properties, making it a versatile compound for various research and industrial applications.